Cas no 1797187-48-4 (2-(4-chlorophenyl)-1-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}ethan-1-one)

• Product Name: 2-(4-chlorophenyl)-1-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}ethan-1-one
• CAS No: 1797187-48-4
• MF: C₁₉H₂₁ClN₂O₂
• MW: 344.835243940353
• CID: 5370468
• Update Time: 2025-10-31

2-(4-chlorophenyl)-1-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-1-[4-(6-methylpyridin-2-yl)oxypiperidin-1-yl]ethanone
• 2-(4-chlorophenyl)-1-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}ethan-1-one

• Inchi： 1S/C19H21ClN2O2/c1-14-3-2-4-19(21-14)24-17-9-11-22(12-10-17)13-18(23)15-5-7-16(20)8-6-15/h2-8,17H,9-13H2,1H3
• InChI Key： IXHQOGIICMITDZ-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=NC(C)=CC=C2)CC1)C(=O)C1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-chlorophenyl)-1-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}ethan-1-one

Comprehensive Overview of 2-(4-chlorophenyl)-1-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}ethan-1-one (CAS No. 1797187-48-4)

2-(4-chlorophenyl)-1-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}ethan-1-one, with the CAS number 1797187-48-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique structural framework, combining a chlorophenyl group with a piperidine core linked to a methylpyridinyl moiety. Such structural complexity makes it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

The compound’s synthetic pathway often involves multi-step organic reactions, including etherification and amidation, to achieve the desired molecular architecture. Its physicochemical properties, such as solubility and stability, are critical for formulation studies, especially in the context of bioavailability optimization—a hot topic in modern pharmacology. Recent discussions in scientific forums highlight its relevance to neurodegenerative disease research and cancer therapeutics, reflecting broader industry priorities.

From an SEO perspective, queries like "1797187-48-4 supplier" or "2-(4-chlorophenyl)-1-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}ethan-1-one synthesis" are trending, indicating strong commercial and academic demand. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring compliance with Good Manufacturing Practices (GMP). Notably, its patent landscape is evolving, with several applications filed in the past decade, underscoring its industrial value.

Environmental and green chemistry considerations are also pivotal. The compound’s ecological impact and degradation pathways are under scrutiny, as sustainability becomes a key driver in chemical innovation. Researchers are exploring catalytic methods to reduce waste during synthesis, addressing the growing demand for eco-friendly processes.

In summary, 2-(4-chlorophenyl)-1-{4-[(6-methylpyridin-2-yl)oxy]piperidin-1-yl}ethan-1-one represents a nexus of cutting-edge science and practical applications. Its versatility in drug design and alignment with market trends—such as personalized medicine and high-throughput screening—positions it as a compound of enduring relevance. Future studies may further elucidate its mechanistic pathways and expand its utility across disciplines.